Cas no 1235669-51-8 (2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzene-1-sulfonamide
• CAS No: 1235669-51-8
• MF: C₂₀H₂₅ClN₂O₂S₂
• MW: 425.007701635361
• CID: 6075046
• PubChem ID: 49685743
• Update Time: 2025-07-20

2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzene-1-sulfonamide
• 2-chloro-N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]benzenesulfonamide
• 1235669-51-8
• 2-chloro-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)benzenesulfonamide
• VU0629936-1
• AKOS024490443
• 2-chloro-N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]benzene-1-sulfonamide
• F5017-2779

• Inchi： 1S/C20H25ClN2O2S2/c1-26-19-8-4-2-6-17(19)15-23-12-10-16(11-13-23)14-22-27(24,25)20-9-5-3-7-18(20)21/h2-9,16,22H,10-15H2,1H3
• InChI Key： ZVCMEBNGVIIFRJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(CC3=CC=CC=C3SC)CC2)(=O)=O)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 424.105
• Monoisotopic Mass: 424.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 4.3

Additional information on 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzene-1-sulfonamide (CAS No. 1235669-51-8)

2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzene-1-sulfonamide (CAS No. 1235669-51-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of a piperidine ring and a methylsulfanyl group in its structure makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzene-1-sulfonamide includes a chlorobenzene moiety linked to a sulfonamide group, which is further connected to a piperidine ring substituted with a methylsulfanylphenylmethyl group. This intricate arrangement of functional groups contributes to its potential interactions with biological targets, particularly in the central nervous system (CNS) and enzymatic pathways. Researchers are particularly interested in its potential as a modulator of neurotransmitter receptors or enzyme inhibitors, given the structural similarities to known bioactive molecules.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by the need for new therapeutic agents with improved efficacy and safety profiles. 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzene-1-sulfonamide has been the subject of several studies exploring its pharmacokinetic properties, metabolic stability, and binding affinities. These investigations are often framed within the broader context of drug repurposing and targeted therapy, which are hot topics in contemporary pharmaceutical research.

One of the key advantages of this compound lies in its structural versatility. The piperidine ring provides a rigid scaffold that can enhance binding specificity, while the methylsulfanyl group may influence lipophilicity and membrane permeability. Such properties are critical for optimizing drug-like characteristics, including bioavailability and tissue distribution. Additionally, the chlorobenzene and sulfonamide functionalities are known to participate in hydrogen bonding and hydrophobic interactions, which are essential for molecular recognition in biological systems.

The synthesis of 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzene-1-sulfonamide typically involves multi-step organic reactions, including nucleophilic substitution, reductive amination, and sulfonylation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to characterize the compound and confirm its structural integrity.

From a commercial perspective, 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzene-1-sulfonamide is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its applications span medicinal chemistry, biochemical assays, and molecular modeling. Researchers often inquire about its solubility, stability, and storage conditions, which are critical for experimental reproducibility. Proper handling and storage under inert atmospheres or at controlled temperatures are recommended to maintain its chemical integrity.

In the context of green chemistry and sustainable practices, efforts are underway to optimize the synthesis of 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzene-1-sulfonamide using environmentally friendly solvents and catalysts. This aligns with the growing emphasis on reducing the environmental footprint of chemical manufacturing processes. Furthermore, computational tools such as density functional theory (DFT) and molecular docking are being leveraged to predict its interactions with biological targets, thereby accelerating the drug discovery pipeline.

The future prospects for 2-chloro-N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methylbenzene-1-sulfonamide are promising, with ongoing research focusing on its potential applications in neurodegenerative diseases, inflammatory disorders, and infectious diseases. As the scientific community continues to unravel its mechanistic insights, this compound may emerge as a valuable tool for understanding complex biological pathways and developing next-generation therapeutics. Its unique combination of structural elements positions it as a compelling subject for interdisciplinary research bridging chemistry, biology, and medicine.